![molecular formula C18H18FN3O4S3 B284085 4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide](/img/structure/B284085.png)
4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
The mechanism of action of 4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This inhibition leads to the death of cancer cells and the reduction of inflammation in diseases such as rheumatoid arthritis.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to reduce the production of inflammatory cytokines in cells involved in the immune response.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide in lab experiments is its specificity for certain enzymes involved in cell growth and proliferation. This specificity allows for more targeted and effective treatment of cancer cells and inflammatory diseases. However, one limitation of using this compound in lab experiments is its potential toxicity to healthy cells.
Future Directions
There are many potential future directions for research involving 4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide. One area of interest is the development of more targeted and effective therapies for cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide involves a multi-step process that begins with the reaction of 4-fluorobenzenesulfonyl chloride with 6-amino-1,3-benzothiazole-2-sulfonamide. This intermediate product is then reacted with piperidine and sulfonyl chloride to produce the final compound.
Scientific Research Applications
The potential applications of 4-fluoro-N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide in scientific research are vast. This compound has been shown to have activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis.
Properties
Molecular Formula |
C18H18FN3O4S3 |
---|---|
Molecular Weight |
455.6 g/mol |
IUPAC Name |
4-fluoro-N-(6-piperidin-1-ylsulfonyl-1,3-benzothiazol-2-yl)benzenesulfonamide |
InChI |
InChI=1S/C18H18FN3O4S3/c19-13-4-6-14(7-5-13)28(23,24)21-18-20-16-9-8-15(12-17(16)27-18)29(25,26)22-10-2-1-3-11-22/h4-9,12H,1-3,10-11H2,(H,20,21) |
InChI Key |
RDJWZJWTJMBCOK-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)N=C(S3)NS(=O)(=O)C4=CC=C(C=C4)F |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)N=C(S3)NS(=O)(=O)C4=CC=C(C=C4)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.